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Compound of Interest

tert-Butyl 3-
Compound Name:
(bromomethyl)benzylcarbamate

Cat. No.: B153213

An In-depth Technical Guide on the Safety and Handling of tert-Butyl 3-
(bromomethyl)benzylcarbamate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research
and development. It is not a substitute for a formal safety data sheet (SDS) and should be used
in conjunction with a comprehensive risk assessment specific to your laboratory conditions.

Introduction

tert-Butyl 3-(bromomethyl)benzylcarbamate is a bifunctional organic compound utilized in
synthetic organic chemistry, particularly in the development of pharmaceutical intermediates. Its
structure incorporates a Boc-protected amine and a reactive benzyl bromide moiety, making it a
useful building block. However, the presence of the benzyl bromide group, a known alkylating
agent, necessitates careful handling and a thorough understanding of its potential hazards.
This guide provides a comprehensive overview of the safety and handling procedures for tert-
Butyl 3-(bromomethyl)benzylcarbamate.

Chemical Identification

It is crucial to distinguish between the isomers of this compound, as their CAS numbers and
reported safety information can differ. This guide focuses on the meta-isomer (3-substituted).
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Compound Molecular Molecular
Structure CAS Number )
Name Formula Weight

Structure not

tert-Butyl 3- ) )
available in

(bromomethyl)be ] 220364-34-1 C13H18BrNO2 300.2 g/mol
provided search

nzylcarbamate

results

Isomer: tert-Butyl ~ Structure not
3- available in

] 118684-32-5 C12H16BrNO2 286.16 g/mol [1]
(bromomethyl)ph  provided search

enylcarbamate results

Hazard Identification and Classification

tert-Butyl 3-(bromomethyl)benzylcarbamate is classified as a hazardous substance. The
following GHS classification has been reported for CAS number 220364-34-1[2]:

e Pictograms:
o GHSO05: Corrosion
o GHSO07: Exclamation mark
» Signal Word: Danger[2]
e Hazard Statements:
o H302+H312: Harmful if swallowed or in contact with skin.
o H314: Causes severe skin burns and eye damage.[2]

For the related isomer, tert-Butyl 3-(bromomethyl)phenylcarbamate (CAS 118684-32-5), some
safety data sheets indicate that no hazard data is available[1]. However, due to the structural
similarity and the presence of the reactive bromomethyl group, it should be handled with similar
precautions.

Physical and Chemical Properties
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Quantitative data on the physical and chemical properties of tert-Butyl 3-
(bromomethyl)benzylcarbamate is limited. The following table summarizes the available

information.
Property Value
Physical Form Solid[2]
Purity 98%(2]
Storage Temp. Inert atmosphere, 2-8°C[2]

Toxicological Information

Detailed toxicological studies for tert-Butyl 3-(bromomethyl)benzylcarbamate are not readily
available in the public domain. The hazard statement H302 (Harmful if swallowed) indicates
oral toxicity, but specific LD50 values have not been identified in the search results. As a benzyl
bromide derivative, it is a potential alkylating agent. Alkylating agents are a class of compounds
that can react with nucleophilic sites in biological macromolecules, such as DNA, and may
have mutagenic, carcinogenic, or cytotoxic effects. Therefore, exposure should be minimized.

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)

Given the hazardous nature of this compound, stringent safety protocols must be followed.
6.1. Engineering Controls

» All work with tert-Butyl 3-(bromomethyl)benzylcarbamate, including weighing and
preparing solutions, must be conducted in a certified chemical fume hood to prevent
inhalation of any dust or vapors.

6.2. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory:
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Protection Type

Specification

Eye/Face Protection

Chemical safety goggles that meet OSHA's eye
and face protection regulations in 29 CFR
1910.133 or European Standard EN166. A face

shield should be worn for splash hazards.

Skin Protection

A flame-resistant lab coat. Chemical-resistant
gloves (nitrile or neoprene are generally
suitable, but glove compatibility should be
verified with the manufacturer). Inspect gloves
for any signs of degradation or punctures before

use.

Respiratory Protection

Not typically required when working in a
properly functioning chemical fume hood. If
there is a risk of exceeding exposure limits, a
NIOSH-approved respirator with appropriate

cartridges should be used.

6.3. General Handling Procedures

Avoid the formation of dust and aerosols.

Use only non-sparking tools.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Storage and Stability

e Storage Conditions: Store in a cool, dry, and

Keep the container tightly closed when not in use.

well-ventilated area, away from incompatible

materials. The recommended storage temperature is 2-8°C under an inert atmosphere[2].

» Stability: The compound is expected to be stable under the recommended storage

conditions.
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e Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, and

nucleophiles.

Accidental Release and First Aid Measures

8.1. Spill Procedures

container for hazardous waste disposal.

8.2. First Aid

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection if necessary.

For small spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed

Do not allow the material to enter drains or waterways.

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If not breathing,
give artificial respiration. Seek immediate

medical attention.

Skin Contact

Immediately flush the skin with plenty of water
for at least 15 minutes while removing
contaminated clothing and shoes. Seek

immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

Ingestion ] ) ] ]
mouth with water. Seek immediate medical
attention.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local regulations.
This material and its container must be disposed of as hazardous waste.

Risk Assessment Workflow

The following diagram illustrates a logical workflow for conducting a risk assessment before
handling tert-Butyl 3-(bromomethyl)benzylcarbamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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